PENTACHLORPHENOL SODIUM SALT HYDRATE 90per cent
PENTACHLORPHENOL SODIUM SALT HYDRATE 90per cent
Brand Name:
Vulcanchem
CAS No.:
123333-54-0
VCID:
VC0055627
InChI:
InChI=1S/C6HCl5O.Na.H2O/c7-1-2(8)4(10)6(12)5(11)3(1)9;;/h12H;;1H2/q;+1;/p-1
SMILES:
C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)[O-].O.[Na+]
Molecular Formula:
C6H2Cl5NaO2
Molecular Weight:
306.3 g/mol
PENTACHLORPHENOL SODIUM SALT HYDRATE 90per cent
CAS No.: 123333-54-0
Main Products
VCID: VC0055627
Molecular Formula: C6H2Cl5NaO2
Molecular Weight: 306.3 g/mol
CAS No. | 123333-54-0 |
---|---|
Product Name | PENTACHLORPHENOL SODIUM SALT HYDRATE 90per cent |
Molecular Formula | C6H2Cl5NaO2 |
Molecular Weight | 306.3 g/mol |
IUPAC Name | sodium;2,3,4,5,6-pentachlorophenolate;hydrate |
Standard InChI | InChI=1S/C6HCl5O.Na.H2O/c7-1-2(8)4(10)6(12)5(11)3(1)9;;/h12H;;1H2/q;+1;/p-1 |
Standard InChIKey | VMRRDHLOBRUQTF-UHFFFAOYSA-M |
Isomeric SMILES | C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)[O-].O.[Na+] |
SMILES | C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)[O-].O.[Na+] |
Canonical SMILES | C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)[O-].O.[Na+] |
Synonyms | PENTACHLORPHENOL SODIUM SALT HYDRATE 90% |
PubChem Compound | 23670753 |
Last Modified | Nov 11 2021 |
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